Cas no 905307-18-8 (1-Ethyl-1H-pyrazole-4-carbonyl chloride)

• Product Name: 1-Ethyl-1H-pyrazole-4-carbonyl chloride
• CAS No: 905307-18-8
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 3047187
• PubChem ID: 7015921
• Update Time: 2025-04-21

1-Ethyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-pyrazole-4-carbonyl chloride
• STK349108
• 1-Ehyl-1H-pyrazole-4-carbonyl chloride, AldrichCPR
• 905307-18-8
• 1-ethyl-1H-pyrazole-4-carboxylic acid chloride
• AKOS000308451
• 1-ethyl-1H-pyrazole-4-carbonylchloride
• 1H-pyrazole-4-carbonyl chloride, 1-ethyl-
• DB-103218
• 1-ethylpyrazole-4-carbonyl chloride
• ALBB-009192
• KQEWJSXRBCNGPX-UHFFFAOYSA-N
• SCHEMBL3063805

• Inchi： 1S/C6H7ClN2O/c1-2-9-4-5(3-8-9)6(7)10/h3-4H,2H2,1H3
• InChI Key： KQEWJSXRBCNGPX-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN(C=1)CC)=O

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

1-Ethyl-1H-pyrazole-4-carbonyl chloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles